Cas no 1235341-63-5 (phenyl 4-{(phenylcarbamoyl)aminomethyl}piperidine-1-carboxylate)

• Product Name: phenyl 4-{(phenylcarbamoyl)aminomethyl}piperidine-1-carboxylate
• CAS No: 1235341-63-5
• MF: C₂₀H₂₃N₃O₃
• MW: 353.414924860001
• CID: 6134778
• PubChem ID: 49689143
• Update Time: 2025-11-01

phenyl 4-{(phenylcarbamoyl)aminomethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• phenyl 4-{(phenylcarbamoyl)aminomethyl}piperidine-1-carboxylate
• SVMPMMIZQWXXPK-UHFFFAOYSA-N
• 1235341-63-5
• phenyl 4-[(phenylcarbamoylamino)methyl]piperidine-1-carboxylate
• AKOS024492260
• CHEMBL5017169
• VU0631448-1
• phenyl 4-{[(phenylcarbamoyl)amino]methyl}piperidine-1-carboxylate
• F5033-3761
• phenyl 4-((3-phenylureido)methyl)piperidine-1-carboxylate

• Inchi： 1S/C20H23N3O3/c24-19(22-17-7-3-1-4-8-17)21-15-16-11-13-23(14-12-16)20(25)26-18-9-5-2-6-10-18/h1-10,16H,11-15H2,(H2,21,22,24)
• InChI Key： SVMPMMIZQWXXPK-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=CC=C2)=O)CCC(CNC(=O)NC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 353.17394160g/mol
• Monoisotopic Mass: 353.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.7Ų

Additional information on phenyl 4-{(phenylcarbamoyl)aminomethyl}piperidine-1-carboxylate

Introduction to Phenyl 4-{(Phenylcarbamoyl)aminomethyl}piperidine-1-carboxylate (CAS No. 1235341-63-5)

Phenyl 4-{(Phenylcarbamoyl)aminomethyl}piperidine-1-carboxylate (CAS No. 1235341-63-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of phenyl 4-{(phenylcarbamoyl)aminomethyl}piperidine-1-carboxylate is composed of a piperidine ring substituted with a phenylcarbamoylaminomethyl group and a phenylcarboxylate moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The piperidine ring is a common structural motif found in many biologically active compounds, contributing to its potential as a scaffold for drug design.

The synthesis of phenyl 4-{(phenylcarbamoyl)aminomethyl}piperidine-1-carboxylate typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the reaction of 4-(aminomethyl)piperidine with phenyl isocyanate to form the intermediate phenylcarbamoylaminomethyl piperidine, followed by esterification with phenyl chloroformate to yield the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of biological activities, recent studies have shown that phenyl 4-{(phenylcarbamoyl)aminomethyl}piperidine-1-carboxylate exhibits promising pharmacological properties. For instance, it has been reported to possess potent anti-inflammatory and analgesic effects, which are attributed to its ability to modulate specific signaling pathways involved in inflammation and pain perception. Additionally, preliminary in vitro and in vivo experiments have demonstrated that the compound can effectively inhibit the activity of certain enzymes and receptors, suggesting its potential as a lead compound for drug development.

The pharmacokinetic profile of phenyl 4-{(phenylcarbamoyl)aminomethyl}piperidine-1-carboxylate has also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy and safety. The compound is rapidly absorbed following oral administration and has a moderate half-life, allowing for sustained therapeutic effects. Furthermore, it shows low toxicity in preclinical models, indicating a favorable safety margin.

In the context of drug discovery and development, phenyl 4-{(phenylcarbamoyl)aminomethyl}piperidine-1-carboxylate has been identified as a promising candidate for further optimization and clinical evaluation. Ongoing research efforts are focused on enhancing its potency and selectivity through structural modifications and rational drug design strategies. These efforts aim to address unmet medical needs in areas such as chronic pain management and inflammatory diseases.

Beyond its therapeutic potential, phenyl 4-{(phenylcarbamoyl)aminomethyl}piperidine-1-carboxylate has also been studied for its utility as a research tool. Its unique chemical properties make it an ideal candidate for probing specific biological processes and pathways. For example, it can be used as a probe to investigate the role of certain enzymes or receptors in disease pathogenesis or as a template for developing new classes of bioactive molecules.

In conclusion, phenyl 4-{(phenylcarbamoyl)aminomethyl}piperidine-1-carboxylate (CAS No. 1235341-63-5) is a multifaceted compound with significant potential in both pharmaceutical research and clinical applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.